Cas no 2138543-13-0 (tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate)

• Product Name: tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate
• CAS No: 2138543-13-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5792327
• PubChem ID: 165498468
• Update Time: 2025-06-12

tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1159652
• 2138543-13-0
• tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-10-8-11(16)6-7-14(10,4)5/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： WBWAUTQMCSAISE-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate

Comprehensive Analysis of tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate (CAS No. 2138543-13-0)

The compound tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate (CAS No. 2138543-13-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a tert-butyl carbamate group and a 2,2-dimethyl-5-oxocyclohexyl moiety, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may contribute to the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for high-purity intermediates like tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. This compound's stability and reactivity make it an ideal candidate for peptide synthesis and prodrug design, aligning with the growing trend of personalized medicine. Its CAS No. 2138543-13-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound is widely recognized for its role as a protecting group in organic synthesis. The 2,2-dimethyl-5-oxocyclohexyl segment adds steric hindrance, which can influence the selectivity of subsequent chemical reactions. This dual functionality makes CAS No. 2138543-13-0 a valuable tool for chemists working on asymmetric catalysis and chiral molecule construction, topics that dominate modern organic chemistry forums.

Environmental and regulatory considerations are also critical when discussing tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate. Unlike many volatile organic compounds, this substance exhibits relatively low ecological toxicity, making it a preferable choice for green chemistry initiatives. Its biodegradation pathways are currently under investigation, with preliminary studies suggesting minimal bioaccumulation potential—a hot topic in EPA and REACH compliance discussions.

The analytical characterization of CAS No. 2138543-13-0 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, which are essential for reproducibility in research. Laboratories focusing on quality control for pharmaceutical intermediates frequently reference these analytical protocols, as evidenced by their prominence in ISO-certified workflows.

Market trends indicate rising commercial interest in tert-butyl N-[(2,2-dimethyl-5-oxocyclohexyl)methyl]carbamate, particularly from contract research organizations (CROs) and API manufacturers. Its global suppliers often highlight its compatibility with continuous flow chemistry systems—a technology revolutionizing industrial-scale production. This aligns with frequent search queries about scalable synthetic routes and cost-effective batch processing in chemical engineering circles.

Future research directions for this compound may explore its utility in biocatalysis or as a precursor for functionalized cyclohexanones, both trending subjects in ACS and RSC publications. The intersection of its structural motifs with fragment-based drug design (FBDD) principles further positions CAS No. 2138543-13-0 as a molecule of enduring scientific value.